N,1,3-trimethyl-N-[3-(3-methylphenoxy)propyl]-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine

• IUPAC Name: N,1,3-trimethyl-N-[3-(3-methylphenoxy)propyl]pyrazolo[3,4-d][1,3]thiazol-5-amine
• InChI: InChI=1S/C17H22N4OS/c1-12-7-5-8-14(11-12)22-10-6-9-20(3)17-18-16-15(23-17)13(2)19-21(16)4/h5,7-8,11H,6,9-10H2,1-4H3
• InChI Key: JPQFETLYSDSHBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCN(C)C2=NC3=C(S2)C(=NN3C)C
• Molecular Formula: C17H22N4OS
• Molecular Weight: 330.4 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazole and thiazole derivatives involves multi-step chemical reactions, including condensation, cyclization, and functional group modifications. For instance, the synthesis of pyrazole derivatives can involve the reaction of Appel salt with 1H-pyrazol-5-amines, leading to pyrazolo[3,4-d]thiazoles under specific conditions. Adjusting the reaction medium's pH can modify the product ratio, emphasizing the synthesis's complexity and the necessity for precise control over reaction conditions (Koyioni et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds within this chemical class is confirmed through techniques such as single crystal X-ray crystallography. These methods elucidate the arrangement of atoms within the molecule and the spatial configuration of its functional groups, providing insights into the compound's chemical behavior and reactivity. For example, related research has detailed the structural characterization of pyrazole derivatives, aiding in understanding their molecular geometry and intermolecular interactions (Gowri et al., 2012).

Chemical Reactions and Properties

The chemical reactivity of "N,1,3-trimethyl-N-[3-(3-methylphenoxy)propyl]-1H-pyrazolo[3,4-d][1,3]thiazol-5-amine" and its analogs is influenced by the functional groups present in the molecule. These compounds participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions, driven by the presence of reactive sites such as nitrogen atoms in the pyrazole and thiazole rings. The synthesis and reactions of related compounds provide a foundation for understanding the chemical properties and potential reactivity of the target molecule (Ibrahim et al., 2002).

Physical Properties Analysis

The physical properties of this compound, such as melting point, solubility, and crystalline structure, are closely related to its molecular structure. The arrangement of atoms and the presence of specific functional groups influence these properties, which can be studied through experimental methods. Research on similar compounds provides insights into the methods used to determine these physical characteristics and their relationship with the compound's chemical structure (Tamer et al., 2016).

Chemical Properties Analysis

The chemical properties of "this compound" include its reactivity towards different chemical reagents, stability under various conditions, and the potential for forming derivatives through chemical modifications. These properties are essential for understanding the compound's behavior in chemical reactions and its potential applications in various fields. Studies on related compounds offer valuable information on their reactivity patterns, serving as a basis for predicting the chemical behavior of the compound (Hao et al., 2020).